Cas no 2227667-86-7 (rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227667-86-7
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6282321
• PubChem ID: 165706473
• Update Time: 2025-06-11

rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• 2227667-86-7
• EN300-1789543

• Inchi： 1S/C12H13FO4/c1-16-9-4-3-8(13)11(17-2)10(9)6-5-7(6)12(14)15/h3-4,6-7H,5H2,1-2H3,(H,14,15)/t6-,7-/m1/s1
• InChI Key： FOLKHCFPQLUWIL-RNFRBKRXSA-N
• SMILES： FC1=CC=C(C(=C1OC)[C@@H]1C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227667-86-7)

Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid is a key intermediate in the synthesis of various pharmaceutical compounds, playing a crucial role in the development of innovative therapeutic agents. This compound, identified by its CAS number 2227667-86-7, has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities.

The molecular structure of this compound features a cyclopropane ring substituted with a 3-fluoro-2,6-dimethoxyphenyl group and a carboxylic acid moiety at the 1-position. The presence of the cyclopropane ring introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the fluoro and methoxy substituents on the aromatic ring enhance its pharmacological profile by modulating electronic and steric properties.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to exhibit potent binding affinities with biological receptors. Research has demonstrated that the cyclopropane moiety can effectively disrupt hydrogen bonding networks, leading to novel mechanisms of action for drug candidates. The specific arrangement of atoms in Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid makes it a valuable building block for designing molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Studies have shown that cyclopropane derivatives can interact with neurotransmitter receptors, offering a promising avenue for treating neurological disorders. The fluoro and methoxy groups further enhance its suitability for CNS applications by improving blood-brain barrier penetration and metabolic stability.

Furthermore, this compound has shown promise in anti-inflammatory and analgesic research. The unique structural features of Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid allow it to modulate inflammatory pathways by interacting with key enzymes and receptors. Preclinical studies have indicated that derivatives of this compound may offer significant advantages over existing therapies due to their improved pharmacokinetic profiles and reduced side effects.

The synthesis of Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, making it accessible for further medicinal chemistry applications. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical configuration at the cyclopropane ring.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's reactivity and biological activity. Molecular modeling studies have provided insights into how the substitution pattern on the aromatic ring influences binding interactions with biological targets. These insights are crucial for designing next-generation drug candidates with optimized properties.

The pharmaceutical industry continues to explore new ways to utilize Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid in drug discovery programs. Its versatility as a building block allows for the rapid generation of diverse chemical libraries, which can be screened for novel bioactive compounds. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion, Rac-(1R,2R)-2-(3-fluoro-2,6-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227667-86-7) is a highly promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an invaluable tool for developing innovative therapeutic agents. As research in this field continues to evolve, we can expect to see further advancements in the application of this compound across various therapeutic areas.